4-(3-Trifluoromethyl-4H-thiochromeno[4,3-c]pyrazol-1-yl)-benzenesulfonamide

• IUPAC Name: 4-[3-(trifluoromethyl)-4H-thiochromeno[4,3-c]pyrazol-1-yl]benzenesulfonamide
• InChI: InChI=1S/C17H12F3N3O2S2/c18-17(19,20)16-13-9-26-14-4-2-1-3-12(14)15(13)23(22-16)10-5-7-11(8-6-10)27(21,24)25/h1-8H,9H2,(H2,21,24,25)
• InChI Key: ACFQQDXFCVFBIX-UHFFFAOYSA-N
• Canonical SMILES: C1C2=C(C3=CC=CC=C3S1)N(N=C2C(F)(F)F)C4=CC=C(C=C4)S(=O)(=O)N
• Molecular Formula: C17H12F3N3O2S2
• Molecular Weight: 411.4 g/mol

Description

The compound “4-(3-Trifluoromethyl-4H-thiochromeno[4,3-c]pyrazol-1-yl)-benzenesulfonamide” is a complex organic molecule. It contains a trifluoromethyl group, a thiochromeno group, a pyrazole ring, and a benzenesulfonamide group.

Molecular Structure Analysis

The molecular structure of this compound would be complex due to the presence of multiple functional groups. The trifluoromethyl group would add electron-withdrawing character, the thiochromeno group would add a fused ring system, the pyrazole ring would add a nitrogen-containing heterocycle, and the benzenesulfonamide group would add an aromatic ring with a sulfonamide substituent.

Chemical Reactions Analysis

The chemical reactions involving this compound would likely depend on the specific conditions and reagents used. Pyrazoles can undergo a variety of reactions, including alkylation, acylation, and various types of cycloaddition reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. Trifluoromethyl groups are known to be quite electronegative, which could affect the compound’s reactivity.

Future Directions

The future research directions for this compound could involve exploring its potential biological activities, optimizing its synthesis, and studying its reactivity in various chemical reactions.